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Compound of Interest

Compound Name: Diethylthiophosphoryl chloride

CAS No.: 3711-51-1

Cat. No.: B12514093

Get Quote

Executive Summary
Diethylthiophosphoryl chloride (CAS 2524-04-1), also known as

-Diethyl phosphorochloridothioate, is a critical organophosphorus intermediate used primarily in
the synthesis of acetylcholinesterase inhibitors (pesticides) and pharmaceutical agents.[1] Its
reactivity is defined by the electrophilic phosphorus center, susceptible to nucleophilic attack by
amines, alcohols, and thiols.[1]

This guide provides a definitive reference for the spectroscopic identification of this compound.

Unlike simple organic molecules, the presence of the phosphorus-sulfur (

) bond introduces unique signatures in both Nuclear Magnetic Resonance (NMR) and Infrared
(IR) spectroscopy that are diagnostic of purity and structural integrity.[1]

Molecular Profile & Physical Properties[1][2]
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Property Data

IUPAC Name -Diethyl phosphorochloridothioate

Formula

Molecular Weight 188.61 g/mol

Appearance Colorless to pale amber liquid

Boiling Point 71–72 °C at 7 mmHg

Density ~1.19 g/mL at 25 °C

Solubility
Soluble in

, THF, Toluene; Hydrolyzes in Water

Spectroscopic Analysis: The Core Data
Nuclear Magnetic Resonance (NMR)
The phosphorus nucleus (

) is the most sensitive probe for this compound.[1] The chemical shift is heavily influenced by
the deshielding effect of the sulfur atom compared to its oxygen analogue.

A.

P NMR (Proton Decoupled)

Chemical Shift (

):60.0 – 65.0 ppm (relative to 85%

).[1]

Diagnostic Note: This resonance is significantly downfield compared to diethyl

chlorophosphate (

), which appears near +4 ppm.[1] The large shift (~60 ppm difference) confirms the presence
of the
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double bond.

B.

H NMR (

, 400 MHz) The ethyl groups are chemically equivalent but show splitting due to coupling with
both neighboring protons and the phosphorus nucleus.[1]

Moiety
Shift (

ppm)
Multiplicity

Coupling
Constants (

)

Assignment

1.35 – 1.42 Triplet (t) Hz
Terminal methyl

protons

4.20 – 4.35 Multiplet (dq)
Hz

Hz

Methylene

protons coupled

to P

Interpretation: The methylene signal appears as a complex multiplet (often described as a

double quartet) because the protons couple to the methyl protons (

) and the phosphorus atom (

).[1] The

coupling is diagnostic of the

connectivity.

C.

C NMR (

)

:

ppm (Doublet,
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Hz).[1]

:

ppm (Doublet,

Hz).[1]

Infrared Spectroscopy (FT-IR)
The IR spectrum is dominated by the strong polarity of the P-O and P=S bonds.

Functional Group
Wavenumber (

)
Intensity Description

P=S Stretch 650 – 750 Strong

Characteristic "thiono"

band; lower frequency

than P=O (1250

).[1]

P-O-C Stretch 950 – 1050 Very Strong

Broad, intense band

typical of phosphate

esters.[1]

P-Cl Stretch 480 – 550 Medium/Strong

Diagnostic for the acid

chloride functionality.

[1]

C-H Stretch 2900 – 2990 Medium

Aliphatic C-H

stretching of ethyl

groups.[1]

Experimental Protocols
Protocol 4.1: NMR Sample Preparation

Solvent: Chloroform-d (

) is the standard solvent.[1] Ensure it is anhydrous (stored over molecular sieves) to prevent
hydrolysis of the P-Cl bond.[1]
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Concentration: ~10-20 mg of sample in 0.6 mL solvent.

Tube: Standard 5 mm NMR tube.

Reference:

H/

C: TMS (

0.[1]0) or residual

(

7.26).[1][2][3]

P: External 85%

capillary insert is recommended for precise referencing, though modern spectrometers
often calibrate virtually based on the deuterium lock.[1]

Protocol 4.2: IR Analysis (ATR Method)
Blank: Clean the ATR crystal (diamond or ZnSe) with isopropanol and collect a background

spectrum.[1]

Loading: Apply 1 drop of neat liquid Diethylthiophosphoryl chloride to the crystal.

Acquisition: Scan from 4000 to 400

(32 scans, 4

resolution).

Cleaning: Immediately wipe with ethanol/isopropanol.[1] Caution: The compound smells

sulfurous and is corrosive.

Reactivity & Mechanism: Hydrolysis Pathway[1]
Diethylthiophosphoryl chloride is moisture-sensitive.[1] Upon exposure to water, it

hydrolyzes to form Diethyl thiophosphoric acid and Hydrogen Chloride.[1] This degradation is
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readily observable by a shift in the

P NMR signal from ~65 ppm (Chloride) to ~55-60 ppm (Acid/Ester species) and the
disappearance of the P-Cl band in IR.[1]
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Click to download full resolution via product page

Figure 1: Hydrolysis pathway showing the shift in chemical species detectable by NMR.

Safety & Handling (Critical)
Corrosivity: The P-Cl bond hydrolyzes to release HCl vapors upon contact with moisture in

the air or tissue. Causes severe skin burns and eye damage.[1]

Toxicity: Organophosphorus compound.[1][4][5] Potential acetylcholinesterase inhibitor.[1][4]

[5] Avoid inhalation.

Storage: Store under inert atmosphere (Argon/Nitrogen) in a cool, dry place.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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Contact our Ph.D. Support Team for a compatibility check
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